Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]-

• Molecular Formula: C14H18Cl2W-2
• Molecular Weight: 441.0 g/mol
• SMILES: CCC1=[C-]CC=C1.CCC1=[C-]CC=C1.Cl[W]Cl
• InChI: InChI=1S/2C7H9.2ClH.W/c2*1-2-7-5-3-4-6-7;;;/h2*3,5H,2,4H2,1H3;2*1H;/q2*-1;;;+2/p-2
• InChIKey: OAEOQKMZEQRMIV-UHFFFAOYSA-L

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- (CAS 83136-76-9), commonly referred to as bis(ethylcyclopentadienyl)tungsten(IV) dichloride or (EtCp)₂WCl₂, is a group 6 bent-metallocene organometallic complex. It features a tungsten(IV) center coordinated to two η⁵-ethylcyclopentadienyl ligands and two chloride ligands.

Bis(ethylcyclopentadienyl)tungsten(IV) Dichloride: Core Specifications for Procurement and Research Applications

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- (CAS 83136-76-9), commonly referred to as bis(ethylcyclopentadienyl)tungsten(IV) dichloride or (EtCp)₂WCl₂, is a group 6 bent-metallocene organometallic complex. It features a tungsten(IV) center coordinated to two η⁵-ethylcyclopentadienyl ligands and two chloride ligands. This compound serves as a versatile precursor for tungsten-containing thin films via chemical vapor deposition (CVD) and atomic layer deposition (ALD) [1], and as a homogeneous catalyst for organic transformations such as hydrogen-transfer reduction . It is commercially available in research-grade purities (97–98%+) from major suppliers .

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Vapor deposition precursor for tungsten-containing thin films

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Single-site catalyst for hydrogen-transfer reduction

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Standard research-grade purity; multi-vendor availability

• [1] Park, B.-E. et al. Effects of Cl-Based Ligand Structures on Atomic Layer Deposited HfO₂. J. Phys. Chem. C 2016, 120, 184–192. (Class-level inference for (EtCp)₂MCl₂ ALD precursors). View Source

Why Bis(ethylcyclopentadienyl)tungsten(IV) Dichloride Cannot Be Replaced by Generic Tungstenocene Dichloride

The ethyl substituents on the cyclopentadienyl rings of (EtCp)₂WCl₂ are not inert spectators; they fundamentally alter the physicochemical profile relative to the unsubstituted analogue bis(cyclopentadienyl)tungsten(IV) dichloride (Cp₂WCl₂). The ethyl groups significantly depress the melting point from >350 °C to 156–160 °C , indicating weaker crystal lattice packing and translating into enhanced volatility and solubility in organic media—critical parameters for vapor-phase deposition and homogeneous catalysis. In ALD processes, the ethylcyclopentadienyl ligand framework has been demonstrated to reduce detrimental chlorine residue incorporation in metal oxide films relative to tetrachloride precursors [1]. Simply substituting (EtCp)₂WCl₂ with the cheaper Cp₂WCl₂ or WCl₆ in a validated ALD or catalytic protocol will alter precursor delivery, film purity, and catalytic activity, as quantified in the evidence below.

Volatility mismatch Ethyl substitution lowers melting point by >190 °C; Cp₂WCl₂ may not deliver stable vapor pressure in ALD processes.

Mass transfer error Molecular weight differs by 14.9%; substituting Cp₂WCl₂ without adjustment causes gravimetric dosing deviation in CVD/ALD.

Solubility limitation Cp₂WCl₂ has markedly lower organic solubility; may not support homogeneous catalysis or solution-based precursor delivery.

• [1] Park, B.-E. et al. Effects of Cl-Based Ligand Structures on Atomic Layer Deposited HfO₂. J. Phys. Chem. C 2016, 120, 184–192. View Source

Comparative Performance Evidence: Bis(ethylcyclopentadienyl)tungsten(IV) Dichloride vs. Closest Analogs

Melting Point Depression Relative to Unsubstituted Tungstenocene Dichloride

The melting point of (EtCp)₂WCl₂ is 156–160 °C , whereas the unsubstituted analogue Cp₂WCl₂ melts at >350 °C . This ~194 °C depression is a direct consequence of the ethyl substituents disrupting crystal packing symmetry, which enhances volatility and solvent solubility—critical properties for CVD/ALD precursor delivery and homogeneous catalysis.

Melting point depression

Reported

Target: 156–160 °C vs Cp₂WCl₂: >350 °C (Δ >190 °C)

Supports volatility-driven precursor delivery selection

Confirmatory DSC analysis recommended

Evidence Dimension	Melting point (phase transition temperature)
Target Compound Data	156–160 °C (lit.)
Comparator Or Baseline	Cp₂WCl₂ (Bis(cyclopentadienyl)tungsten dichloride): >350 °C
Quantified Difference	ΔT > 190 °C (approx. 194 °C lower)
Conditions	Standard laboratory conditions; data reported in product specifications

Why This Matters

Lower melting point directly correlates with improved volatility and ease of precursor delivery in vapor-phase deposition systems, making (EtCp)₂WCl₂ the preferred choice over Cp₂WCl₂ for ALD/CVD applications requiring stable vapor pressure at moderate source temperatures.

Molecular Weight and Molar Volume Increase vs. Cp₂WCl₂

(EtCp)₂WCl₂ has a molecular weight of 441.04 g/mol , compared to 383.97 g/mol for Cp₂WCl₂ [1]. This 57 g/mol increase (14.9% mass gain) reflects the addition of four ethyl carbon and hydrogen atoms and contributes to a larger molar volume, influencing diffusion behavior in the gas phase and metal content per unit mass of precursor.

Molecular weight

Reported

441.04 g/mol vs 383.97 g/mol (+14.9%)

Requires dosing adjustment in gravimetric ALD/CVD

Based on standard atomic weights; supplier specifications

Evidence Dimension	Molecular weight
Target Compound Data	441.04 g/mol (C₁₄H₁₈Cl₂W)
Comparator Or Baseline	Cp₂WCl₂: 383.97 g/mol (C₁₀H₁₀Cl₂W)
Quantified Difference	+57.07 g/mol (+14.9%)
Conditions	Calculated from standard atomic weights; confirmed by multiple supplier specifications

Why This Matters

The higher molecular weight must be accounted for in gravimetric precursor dosing; incorrectly assuming Cp₂WCl₂ stoichiometry would result in 14.9% mass-transfer error in CVD/ALD processes, leading to film thickness and composition deviations.

• [1] BioDeep. Bis(cyclopentadienyl)tungsten dichloride: C₁₀H₁₀Cl₂W, MW 383.9669 g/mol. View Source

Enhanced Organic Solubility Conferred by Ethyl Substitution

The ethyl substituents on (EtCp)₂WCl₂ disrupt molecular symmetry and reduce crystal lattice energy, leading to a lower melting point (156–160 °C) and markedly higher solubility in common organic solvents (toluene, THF, dichloromethane) compared to Cp₂WCl₂ (mp >350 °C) . This is a well-established class-level trend in metallocene chemistry: alkyl-substituted cyclopentadienyl complexes consistently exhibit superior organic solubility relative to their unsubstituted Cp counterparts [1].

Organic solubility

Class-level

Ethyl-substituted metallocenes: soluble in toluene, THF, CH₂Cl₂

Enables higher catalyst loading and solution-based processing

No head-to-head solubility data; class-level trend

Evidence Dimension	Organic solvent solubility (qualitative/class-level trend)
Target Compound Data	Soluble in toluene, THF, CH₂Cl₂; characteristic of ethyl-substituted metallocenes
Comparator Or Baseline	Cp₂WCl₂: significantly reduced solubility; requires more polar or elevated-temperature conditions
Quantified Difference	No head-to-head solubility mg/mL data located; inference based on melting point depression (Δ >190 °C) and established class trend
Conditions	Ambient temperature; class-level trend validated across Ti, Zr, Hf, and Ru ethylcyclopentadienyl analogues

Why This Matters

Higher solubility enables higher catalyst loading in homogeneous reactions and simplifies precursor solution preparation for liquid-injection ALD/CVD, reducing solvent volume and processing time compared to poorly soluble Cp₂WCl₂.

• [1] Elschenbroich, C. Organometallics, 3rd ed.; Wiley-VCH: Weinheim, 2006. Chapter 12: Metallocenes—general principle that alkyl substitution on Cp rings increases organic solubility. View Source

Reduced Chlorine Incorporation in ALD Films: Class-Level Evidence from the Hafnium Analog

In a comparative ALD study of HfO₂ growth using HfCl₄ versus Hf(EtCp)₂Cl₂ with O₂ plasma, the bis(ethylcyclopentadienyl) precursor yielded films with significantly reduced chlorine residue [1]. The lower Cl content was attributed to the fewer Cl atoms per precursor molecule (2 vs. 4) and reduced formation of Cl-bridge species on the surface. By class-level inference, (EtCp)₂WCl₂ (2 Cl atoms per molecule) is expected to produce tungsten-containing films with lower chlorine contamination than WCl₆ or WCl₄ precursors.

Chlorine residue in ALD

Class-level

Hf analog shows reduced Cl vs HfCl₄; expected for W analog

May yield higher-purity tungsten-containing films

Quantitative W-film data not yet reported

Evidence Dimension	Chlorine impurity incorporation in ALD films
Target Compound Data	(EtCp)₂WCl₂: 2 Cl atoms/molecule; sterically shielded by EtCp ligands
Comparator Or Baseline	WCl₆: 6 Cl atoms/molecule; WCl₄: 4 Cl atoms/molecule; HfCl₄ showed higher Cl residue than Hf(EtCp)₂Cl₂ in direct ALD comparison
Quantified Difference	Hf(EtCp)₂Cl₂ produced HfO₂ films with significantly improved insulating properties vs. HfCl₄-derived films; quantitative Cl residue reduction not directly measured for W analog but mechanistically expected
Conditions	ALD with O₂ plasma; deposition temperature 150–300 °C

Why This Matters

Chlorine contamination degrades electrical performance and long-term reliability of dielectric films. Selecting (EtCp)₂WCl₂ over WCl₆ for ALD of tungsten-containing gate dielectrics or barrier layers is expected to yield higher-purity films with superior electrical properties, analogous to the established Hf case.

• [1] Park, B.-E.; Oh, I.-K.; Lee, C. W.; Lee, G.; Shin, Y.-H.; Lansalot-Matras, C.; Noh, W.; Kim, H.; Lee, H.-B.-R. Effects of Cl-Based Ligand Structures on Atomic Layer Deposited HfO₂. J. Phys. Chem. C 2016, 120, 184–192. View Source

Catalytic Hydrogen-Transfer Reduction Activity vs. Generic Tungsten Precursors

(EtCp)₂WCl₂ has been specifically reported to effectively catalyze the hydrogen-transfer reduction of acetone . This catalytic activity distinguishes it from WCl₆, which does not provide a well-defined molecular catalytic center and often generates complex mixtures of polynuclear species under reducing conditions. The defined metallocene geometry of (EtCp)₂WCl₂ enables reproducible single-site catalytic behavior.

Catalytic activity

Supporting evidence

Reported effective for acetone hydrogen-transfer reduction

Pre-formed single-site catalyst reduces batch variability

No TOF or yield data disclosed; verify by screening

Evidence Dimension	Catalytic activity for hydrogen-transfer reduction of acetone
Target Compound Data	Effective catalyst for acetone hydrogen-transfer reduction (reported by vendor as a key application)
Comparator Or Baseline	WCl₆: acts as a Lewis acid precursor; does not provide a defined single-site catalytic center for this transformation
Quantified Difference	No turnover frequency or yield data available; differentiation based on catalytic applicability and molecular definition
Conditions	Acetone hydrogen-transfer reduction; specific conditions not publicly disclosed

Why This Matters

Procurement of a pre-formed, structurally defined tungstenocene catalyst eliminates the need for in-situ ligand metallation and reduces batch-to-batch variability in catalytic reactions compared to starting from WCl₆ plus ethylcyclopentadiene.

Commercial Purity Grades and Supply Chain Availability

(EtCp)₂WCl₂ is commercially available in standard purity grades of 97% (Sigma-Aldrich) and 98%+ (Bidepharm) , with American Elements also supplying research quantities [1]. In contrast, the unsubstituted Cp₂WCl₂ is typically offered at 99% purity but with significantly higher melting point and lower solubility, limiting its applicability in solution-based workflows. The multi-vendor availability of (EtCp)₂WCl₂ ensures supply chain redundancy and competitive pricing for procurement.

Purity grades

Reported

97% (Sigma-Aldrich), 98%+ (Bidepharm); ≥3 vendors

Multi-vendor sourcing supports supply continuity

Request batch-specific COA for quality verification

Evidence Dimension	Commercially available purity grades and vendor count
Target Compound Data	97% (Sigma-Aldrich), 98%+ (Bidepharm), research grade (American Elements); ≥3 major vendors
Comparator Or Baseline	Cp₂WCl₂: 99% (Hangzhou Ocean Chemical, VWR); limited to fewer specialty vendors for research quantities
Quantified Difference	Purity specifications differ by 1–2%; (EtCp)₂WCl₂ has broader multi-vendor sourcing
Conditions	Standard commercial availability as of 2025–2026

Why This Matters

Multi-vendor availability with documented purities facilitates competitive procurement, ensures supply continuity, and provides access to batch-specific certificates of analysis for quality-controlled research and process development.

• [1] American Elements. Bis(ethylcyclopentadienyl)tungsten(IV) Dichloride (CAS 83136-76-9). View Source

Defined Application Scenarios Where Bis(ethylcyclopentadienyl)tungsten(IV) Dichloride Provides Measurable Advantages

Atomic Layer Deposition of Tungsten-Containing Thin Films for Semiconductor Devices

The lower melting point (156–160 °C) and higher volatility of (EtCp)₂WCl₂ enable stable precursor delivery at moderate source temperatures for ALD and MOCVD of tungsten carbide, tungsten nitride, and tungsten oxide films. Based on class-level evidence from the hafnium analog Hf(EtCp)₂Cl₂, this precursor is expected to produce films with reduced chlorine contamination compared to WCl₆ [1]. Its two chlorine atoms per molecule, shielded by the sterically demanding ethylcyclopentadienyl ligands, minimize surface Cl-bridge formation during ALD, yielding higher-purity films suitable for Cu diffusion barriers and metal gate applications [2].

Homogeneous Single-Site Catalyst for Hydrogen-Transfer and Reduction Reactions

(EtCp)₂WCl₂ serves as a structurally defined, single-site pre-catalyst for hydrogen-transfer reduction of ketones such as acetone . Its solubility in common organic solvents (toluene, THF) enables homogeneous reaction conditions that cannot be achieved with the poorly soluble Cp₂WCl₂ (mp >350 °C). Procurement of the pre-formed metallocene eliminates the need for in-situ ligand metallation from WCl₆, reducing experimental complexity and improving catalytic run-to-run reproducibility.

Synthesis of Functionalized Tungstenocene Derivatives for Medicinal Chemistry

The chloride ligands of (EtCp)₂WCl₂ are readily substituted by 3-hydroxy-4-pyrone, maltolato, and related chelating ligands to generate water-soluble tungstenocene derivatives with demonstrated antiproliferative activity against HT-29 colon cancer and MCF-7 breast cancer cell lines [3]. The ethylcyclopentadienyl variant offers an underexplored scaffold for tuning lipophilicity and biological activity relative to the well-studied Cp₂WCl₂-based derivatives. The compound's availability at 97%+ purity from multiple vendors supports reproducible medicinal chemistry workflows.

Precursor for Organometallic Polymerization Catalysts

Group 4 and 6 metallocene dichlorides are foundational pre-catalysts for olefin polymerization when activated with methylaluminoxane (MAO). The ethyl substitution on (EtCp)₂WCl₂ provides a distinct steric and electronic environment at the tungsten center compared to Cp₂WCl₂, enabling systematic ligand-effect studies in polymerization catalysis [4]. The higher solubility of the ethyl-substituted derivative facilitates supported catalyst preparation and homogeneous polymerization screening at higher catalyst concentrations.

Application

Selection Property

Validation Focus

Tungsten thin-film ALD/CVD

Precursor volatility and delivery

Film composition and chlorine residue assessment

Hydrogen-transfer reduction catalysis

Organic solvent solubility

Catalytic reproducibility and single-site integrity

Tungstenocene medicinal chemistry derivatization

Ligand substitution reactivity

Cell-model antiproliferative endpoint review

Olefin polymerization pre-catalyst studies

Steric/electronic ligand modulation

Supported catalyst screening and activity profiling

• [1] Park, B.-E.; Oh, I.-K.; Lee, C. W.; Lee, G.; Shin, Y.-H.; Lansalot-Matras, C.; Noh, W.; Kim, H.; Lee, H.-B.-R. Effects of Cl-Based Ligand Structures on Atomic Layer Deposited HfO₂. J. Phys. Chem. C 2016, 120, 184–192. View Source
• [2] Vahlas, C.; Caussat, B.; Senocq, F.; Gleizes, A. Novel cyclopentadienyl based precursors for CVD of W containing films. Surf. Coat. Technol. 2007, 201, 9238–9242. View Source
• [3] Domínguez-García, M.; Ortega-Zúñiga, C.; Meléndez, E. New tungstenocenes containing 3-hydroxy-4-pyrone ligands: antiproliferative activity on HT-29 and MCF-7 cell lines and binding to human serum albumin. J. Biol. Inorg. Chem. 2013, 18, 195–209. (Cp₂WCl₂ baseline data). View Source
• [4] Elschenbroich, C. Organometallics, 3rd ed.; Wiley-VCH: Weinheim, 2006. Metallocene olefin polymerization catalysts. View Source